[3-(2H-1,2,3-benzotriazol-2-yl)-2-methoxy-5-methylphenyl]amine hydrochloride

• IUPAC Name: 3-(benzotriazol-2-yl)-2-methoxy-5-methylaniline;hydrochloride
• InChI: InChI=1S/C14H14N4O.ClH/c1-9-7-10(15)14(19-2)13(8-9)18-16-11-5-3-4-6-12(11)17-18;/h3-8H,15H2,1-2H3;1H
• InChI Key: CQTWFXQUSPERQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)OC)N.Cl
• Molecular Formula: C14H15ClN4O
• Molecular Weight: 290.75 g/mol

Description

“[3-(2H-1,2,3-benzotriazol-2-yl)-2-methoxy-5-methylphenyl]amine hydrochloride” is a chemical compound with the molecular formula C14H15ClN4O. It is produced by Fluorochem Ltd.

Synthesis Analysis

The synthesis of benzotriazole derivatives involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

The molecular structure of benzotriazole derivatives is characterized by a five-membered ring containing three consecutive nitrogen atoms. The 1H-benzo[d][1,2,3]triazole (BT) can be considered as a privileged structure for its several pharmacological activities.

Chemical Reactions Analysis

Benzotriazole derivatives are known to be biologically active. They are often used as bioisosteric replacements of some triazolic systems. Fusion of benzotriazole with quinolones has been reported to modify their drug mode of action.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzotriazole derivatives vary. For example, 2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV 328) has a melting point of 80-86 °C, a vapor pressure of 4,6·10−5 Pa (20 °C) and a water solubility of 0,17±0,07 μg·l−1 (25 °C). The octanol-water partition coefficient (log KOW) is 7,93.

Scientific Research Applications

• Corrosion Inhibitor

  • Benzotriazole has been known to have an excellent function as a corrosion inhibitor for copper.
  • It forms a stable coordination compound on a copper surface.
  • The corrosion inhibition process involves the reaction of benzotriazole with the copper surface to form a protective layer.

• UV Protection

  • Benzotriazole derivatives can be used in the preparation of polymer materials for UV protection.
  • The process involves copolymerization with 2-hydroxy-4-acryloyloxybenzophenone (HABP).
  • The synthesized polymer can be applied to cotton fabric for UV protection.

• Drug Precursor

  • Benzotriazole can be used as a drug precursor.
  • For example, the introduction of a 2-aminobenzotriazole group in levofloxacin improved its antibacterial behavior.
  • The improvement is achieved via interactions with the target enzymes or direct penetration into bacteria.

• Photographic Chemicals

  • Benzotriazole is used in the photographic industry as a restrainer in photographic emulsions and other chemical preparations.
  • It helps to limit the effects of fogging during the development process and also prevents the formation of fog on the film.

• Industrial Coolants

  • Benzotriazole is used in industrial coolants.
  • It prevents corrosion of copper pipes during the heat exchange process.

• Agricultural Chemicals

  • Benzotriazole derivatives are used in the production of various agricultural chemicals.
  • These include fungicides and herbicides.

• Nanomaterial Form

  • Benzotriazole is known to be on the EEA market in nanomaterial form.
  • This could have implications for a variety of fields, including materials science, electronics, and medicine.

• Consumer Uses

  • This substance is used in various consumer products, such as cosmetics and personal care products.
  • It can also be found in products with material based on plastic (e.g., food packaging and storage, toys, mobile phones) and plastic used for large surface area articles (e.g., construction and building materials for flooring, insulation).

• Industrial Uses

  • This substance is used in the manufacture of plastic products.
  • It’s also used in industrial abrasion processing with a low release rate (e.g., cutting of textile, cutting, machining or grinding of metal).

Safety And Hazards

Benzotriazole derivatives may cause long-lasting harmful effects to aquatic life. UV 328 has been found to be associated with adverse health effects in mammals based on repeated-dose toxicity studies conducted in rats and dogs, with the primary health effect being liver toxicity.